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Compound of Interest

Compound Name: 4-(Indolin-1-yl)benzoic acid

Cat. No.: B11868236

Get Quote

Technical Profile: 4-(Indolin-1-yl)benzoic Acid[1]
Executive Summary
4-(Indolin-1-yl)benzoic acid (CAS: 1020933-45-2) is a specialized chemical intermediate

featuring a bicyclic indoline (2,3-dihydro-1H-indole) moiety coupled to the para-position of a

benzoic acid scaffold.[1][2] This structure serves as a critical "privileged scaffold" in medicinal

chemistry, particularly in the development of kinase inhibitors and modulators of the

endocannabinoid system (e.g., Monoacylglycerol Lipase - MAGL inhibitors).

This guide provides the definitive chemoinformatics identity of the molecule, a robust synthetic

protocol based on Buchwald-Hartwig amination, and a structural analysis for researchers

integrating this motif into drug discovery campaigns.

Part 1: Chemoinformatics Identity
The precise identification of 4-(Indolin-1-yl)benzoic acid is essential for database registration

and computational modeling. The following strings are generated based on the canonical

structure where the indoline nitrogen is bonded to the C4 position of the benzoic acid.
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Core Identifiers
Identifier Type String / Value Notes

CAS Number 1020933-45-2 Unique registry ID

Molecular Formula -

Molecular Weight 239.27 g/mol -

Canonical SMILES
OC(=O)c1ccc(N2CCc3ccccc32

)cc1

Useful for

docking/cheminformatics

InChI String

InChI=1S/C15H13NO2/c17-

15(18)11-5-7-12(8-6-11)16-9-

10-13-3-1-2-4-14(13)16/h1-

8H,9-10H2,(H,17,18)

Standard connectivity layer

Structural Properties (Calculated)
Property Value

Significance in Drug
Design

cLogP ~3.2 - 3.5
Moderate lipophilicity; good

membrane permeability.

TPSA ~40-50 Å²

Polar surface area dominated

by the carboxylate; favorable

for oral bioavailability.

H-Bond Donors 1 (COOH)
The indoline nitrogen is tertiary

and non-donating.

H-Bond Acceptors 2 (C=O, OH) -

Rotatable Bonds 2

Bond between phenyl ring and

carboxyl; bond between phenyl

and indoline N.

Part 2: Synthetic Methodology
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The formation of the C-N bond between the electron-rich indoline nitrogen and the electron-

deficient benzoic acid ring is the critical step. While nucleophilic aromatic substitution (

) is possible with fluorobenzoic esters, the Buchwald-Hartwig Amination is the gold standard for
reliability and yield, avoiding harsh conditions that might degrade the indoline.

Protocol: Palladium-Catalyzed C-N Cross-Coupling
Objective: Coupling Indoline with Methyl 4-bromobenzoate followed by Hydrolysis.

Reagents:

Amine: Indoline (1.0 equiv)

Aryl Halide: Methyl 4-bromobenzoate (1.1 equiv)

Catalyst:

(1-2 mol%) or

Ligand: BINAP or XPhos (2-4 mol%)

Base:

(1.5 equiv) or

Solvent: Toluene or 1,4-Dioxane (Anhydrous)

Step-by-Step Workflow:

Preparation: Charge a flame-dried Schlenk flask with Methyl 4-bromobenzoate,

, BINAP, and

.

Inert Atmosphere: Evacuate and backfill with Argon (3 cycles).

Addition: Add anhydrous Toluene followed by Indoline via syringe.
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Reaction: Heat the mixture to 100°C for 12-16 hours. Monitor by TLC (disappearance of

indoline).

Workup: Cool to RT, filter through a pad of Celite to remove inorganic salts/Pd, and

concentrate the filtrate.

Hydrolysis (Ester -> Acid): Dissolve the intermediate ester in THF/MeOH (1:1). Add

(2M, 3 equiv). Stir at RT for 4 hours.

Isolation: Acidify with 1M HCl to pH ~3. The product, 4-(Indolin-1-yl)benzoic acid, will

precipitate as a solid. Filter, wash with water, and dry.

Visualization: Synthetic Pathway
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Figure 1: Step-wise synthesis of 4-(Indolin-1-yl)benzoic acid via Palladium-catalyzed cross-

coupling and subsequent hydrolysis.[1][3]

Part 3: Structural Analysis & Characterization
Validating the structure of 4-(Indolin-1-yl)benzoic acid requires specific attention to the NMR

signals of the indoline ring and the para-substituted benzene.

1H NMR Signature (Expected in DMSO-d6)
Carboxylic Acid Proton: Broad singlet at ~12.0 - 13.0 ppm (COOH).[4]

Benzoic Acid Ring: Two doublets (AA'BB' system).

Protons ortho to COOH: ~7.8 - 7.9 ppm (d, 2H).
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Protons ortho to N (Indoline): ~6.8 - 7.0 ppm (d, 2H). Note: The electron-donating N shifts

these upfield.

Indoline Ring (Aromatic): Multiplet at ~7.1 - 7.3 ppm (3H) and a doublet/multiplet at ~7.4 ppm

(1H).

Indoline Ring (Aliphatic): Two triplets.

: ~4.0 ppm (t, 2H). Deshielded by Nitrogen.

: ~3.1 ppm (t, 2H).

Quality Control Checkpoints
Mass Spectrometry (ESI-): Look for the

peak at 238.2 m/z.

Purity (HPLC): The indoline moiety is prone to oxidation (to indole) if left in air/light for

extended periods. Ensure the absence of an "Indole" peak (which would show aromatic

protons instead of the aliphatic triplets).

Part 4: Applications in Drug Discovery
This molecule is not just a building block; it serves as a core pharmacophore in several

therapeutic areas.

Monoacylglycerol Lipase (MAGL) Inhibitors
As referenced in patent literature (e.g., US11390610B2), the 4-(indolin-1-yl)benzoic acid
motif is used to construct inhibitors for MAGL. The benzoic acid moiety often serves as a linker

to attach piperazine or other polar groups that interact with the enzyme's active site, while the

indoline provides a hydrophobic anchor.

Kinase Inhibition (Type II)
The "Bent" conformation of the indoline-phenyl linkage mimics the hinge-binding or DFG-out

binding motifs of Type II kinase inhibitors. The carboxylic acid can form hydrogen bonds with

the conserved Lysine or Glu residues in the kinase pocket.
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Visualization: Pharmacophore Logic
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Figure 2: Pharmacophore decomposition of 4-(Indolin-1-yl)benzoic acid showing the

hydrophobic tail (Indoline) and polar head (Acid).[3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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